Cas no 2004-70-8 ((3E)-1,3-Pentadiene)

(3E)-1,3-Pentadiene structure
(3E)-1,3-Pentadiene structure
Product Name:(3E)-1,3-Pentadiene
CAS No:2004-70-8
MF:C5H8
MW:68.1170215606689
CID:265309
PubChem ID:24847043
Update Time:2025-07-28

(3E)-1,3-Pentadiene Chemical and Physical Properties

Names and Identifiers

    • 1,3-Pentadiene, (3E)-
    • trans-1,3-Pentadiene (stabilized with TBC)
    • trans-1,3-Pentadiene
    • trans-1-Methylbutadiene
    • 1-methylbuta-1,3-diene
    • 3-Pentenoic acid propyl ester
    • propyl 3-pentenoate
    • trans-1-methyl-1,3-butadiene
    • trans-pent-3-enoic acid propyl ester
    • trans-Pent-3-ensaeure-propylester
    • trans-penta-1,3-diene
    • trans-Piperylene
    • trans-Piperylene (stabilized with TBC)
    • (3E)-1,3-Pentadiene
    • Inchi： 1S/C5H8/c1-3-5-4-2/h3-5H,1H2,2H3/b5-4+
    • InChI Key： PMJHHCWVYXUKFD-SNAWJCMRSA-N
    • SMILES： C(=C/C=C)\C

Computed Properties

  • Exact Mass: 68.06260
  • Monoisotopic Mass: 68.0626
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 1
  • Complexity: 42
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.678 g/mL at 20 °C
    0.683 g/mL at 25 °C(lit.)
  • Melting Point: −87 °C (lit.)
  • Boiling Point: 42 °C(lit.)
  • Flash Point: Fahrenheit: 5 ° f < br / > Celsius: -15 ° C < br / >
  • Refractive Index: n20/D 1.430(lit.)
  • Stability/Shelf Life: Stable. Highly flammable. Readily forms explosive mixtures with air. Note low flash point. Incompatible with strong oxidizing agents.
  • PSA: 0.00000
  • LogP: 1.74850
  • Solubility: Not determined
  • Vapor Pressure: 6.56 psi ( 20 °C)

(3E)-1,3-Pentadiene Security Information

(3E)-1,3-Pentadiene Pricemore >>

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(3E)-1,3-Pentadiene Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:2004-70-8)TRANS-1,3-PENTADIENE
Order Number:sfd22484
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:2004-70-8)TRANS-1,3-PENTADIENE
sfd22484
Purity:99.9%
Quantity:200kg
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